3,4-difluoro-N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3,4-difluoro-N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C14H15F2NO3S2/c1-9(18)14-5-2-10(21-14)6-7-17-22(19,20)11-3-4-12(15)13(16)8-11/h2-5,8-9,17-18H,6-7H2,1H3
• InChI Key: GUHQEEDFXDJZLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)CCNS(=O)(=O)C2=CC(=C(C=C2)F)F)O
• Molecular Formula: C14H15F2NO3S2
• Molecular Weight: 347.4 g/mol

Description

3,4-difluoro-N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 3,4-difluoro-N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)benzenesulfonamide is not yet fully understood. However, it is believed to exert its effects by binding to specific receptors or enzymes in the body, leading to the inhibition or activation of various biochemical pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,4-difluoro-N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)benzenesulfonamide are still being investigated. However, preliminary studies suggest that it may have potential effects on glucose metabolism, neuronal activity, and cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-difluoro-N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)benzenesulfonamide in lab experiments is its high potency and specificity. This makes it an ideal candidate for studying specific biochemical pathways and receptor interactions. However, one of the main limitations is its potential toxicity and side effects, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 3,4-difluoro-N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)benzenesulfonamide. One potential direction is the investigation of its potential applications in the treatment of cancer and other diseases. Another direction is the study of its potential effects on neuronal activity and cognitive function. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3,4-difluoro-N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)benzenesulfonamide involves the reaction of 3,4-difluorobenzene-1-sulfonyl chloride and 2-(5-(1-hydroxyethyl)thiophen-2-yl)ethylamine in the presence of a base such as triethylamine. The reaction mixture is then stirred at room temperature for several hours, followed by purification using column chromatography to obtain the final product.

Scientific Research Applications

3,4-difluoro-N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)benzenesulfonamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and other diseases. In pharmacology, it has been studied for its potential use as a therapeutic agent for various neurological disorders. In biochemistry, it has been investigated for its potential role in enzyme inhibition and protein binding.